Cas no 798540-01-9 (L-Methionine, L-valyl-L-seryl-L-cysteinyl-)

• Product Name: L-Methionine, L-valyl-L-seryl-L-cysteinyl-
• CAS No: 798540-01-9
• MF: C₁₆H₃₀N₄O₆S₂
• MW: 438.562601566315
• CID: 531882
• PubChem ID: 71402641
• Update Time: 2025-04-19

L-Methionine, L-valyl-L-seryl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-valyl-L-seryl-L-cysteinyl-
• (2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoic acid
• 798540-01-9
• DTXSID10823601
• L-Valyl-L-seryl-L-cysteinyl-L-methionine

• Inchi： 1S/C16H30N4O6S2/c1-8(2)12(17)15(24)19-10(6-21)13(22)20-11(7-27)14(23)18-9(16(25)26)4-5-28-3/h8-12,21,27H,4-7,17H2,1-3H3,(H,18,23)(H,19,24)(H,20,22)(H,25,26)/t9-,10-,11-,12-/m0/s1
• InChI Key： JXYZZKILXXKIRB-BJDJZHNGSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CO)NC([C@H](C(C)C)N)=O)=O

Computed Properties

• Exact Mass: 438.16067704g/mol
• Monoisotopic Mass: 438.16067704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 197Ų